Cas no 827317-10-2 (1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-)

1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)- structure
827317-10-2 structure
Product name:1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-
CAS No:827317-10-2
MF:C19H16N4O2
MW:332.35594367981
CID:685065
PubChem ID:136235155

1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-
    • 2-(1,2-dihydropyrazol-3-ylidene)-N-(4-methoxyphenyl)indole-6-carboxamide
    • SCHEMBL5753664
    • 827317-10-2
    • DTXSID70740800
    • 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-N-(4-methoxyphenyl)-2H-indole-6-carboxamide
    • Inchi: InChI=1S/C19H16N4O2/c1-25-15-6-4-14(5-7-15)21-19(24)13-3-2-12-10-18(22-17(12)11-13)16-8-9-20-23-16/h2-11,22H,1H3,(H,20,23)(H,21,24)
    • InChI Key: QQVXETJNXXFJAX-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C=C(N3)C4=CC=NN4

Computed Properties

  • Exact Mass: 332.12732577g/mol
  • Monoisotopic Mass: 332.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 82.8Ų

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